Cas no 1019363-04-2 (1-(isobutoxycarbonyl)piperidine-4-carboxylic acid)

1-(isobutoxycarbonyl)piperidine-4-carboxylic acid structure
1019363-04-2 structure
Product name:1-(isobutoxycarbonyl)piperidine-4-carboxylic acid
CAS No:1019363-04-2
MF:C11H19NO4
MW:229.27286362648
CID:4567731

1-(isobutoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(isobutoxycarbonyl)piperidine-4-carboxylic acid
    • 1,4-Piperidinedicarboxylic acid, 1-(2-methylpropyl) ester
    • Inchi: 1S/C11H19NO4/c1-8(2)7-16-11(15)12-5-3-9(4-6-12)10(13)14/h8-9H,3-7H2,1-2H3,(H,13,14)
    • InChI Key: VRAMYYGDTFWZHI-UHFFFAOYSA-N
    • SMILES: N1(C(OCC(C)C)=O)CCC(C(O)=O)CC1

Computed Properties

  • Exact Mass: 229.131408g/mol
  • Monoisotopic Mass: 229.131408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 229.27g/mol
  • Topological Polar Surface Area: 66.8Ų
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 69-71 °C
  • Boiling Point: 361.4±35.0 °C at 760 mmHg
  • Flash Point: 172.4±25.9 °C
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-(isobutoxycarbonyl)piperidine-4-carboxylic acid Security Information

1-(isobutoxycarbonyl)piperidine-4-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-64599-0.1g
1-[(2-methylpropoxy)carbonyl]piperidine-4-carboxylic acid
1019363-04-2 95.0%
0.1g
$55.0 2025-03-15
Life Chemicals
F2158-1180-10g
1-(isobutoxycarbonyl)piperidine-4-carboxylic acid
1019363-04-2 95%+
10g
$496.0 2023-09-06
Life Chemicals
F2158-1180-1g
1-(isobutoxycarbonyl)piperidine-4-carboxylic acid
1019363-04-2 95%+
1g
$118.0 2023-09-06
Biosynth
UQB36304-25 mg
1-[(2-Methylpropoxy)carbonyl]piperidine-4-carboxylic acid
1019363-04-2
25mg
$150.25 2023-01-02
1PlusChem
1P01A9RJ-250mg
1-[(2-methylpropoxy)carbonyl]piperidine-4-carboxylic acid
1019363-04-2 95%
250mg
$149.00 2025-03-04
A2B Chem LLC
AV58031-100mg
1-[(2-Methylpropoxy)carbonyl]piperidine-4-carboxylic acid
1019363-04-2 95%
100mg
$93.00 2024-04-20
1PlusChem
1P01A9RJ-50mg
1-[(2-methylpropoxy)carbonyl]piperidine-4-carboxylic acid
1019363-04-2 95%
50mg
$77.00 2025-03-19
1PlusChem
1P01A9RJ-1g
1-[(2-methylpropoxy)carbonyl]piperidine-4-carboxylic acid
1019363-04-2 95%
1g
$245.00 2025-03-04
1PlusChem
1P01A9RJ-2.5g
1-[(2-methylpropoxy)carbonyl]piperidine-4-carboxylic acid
1019363-04-2 95%
2.5g
$444.00 2025-03-04
1PlusChem
1P01A9RJ-100mg
1-[(2-methylpropoxy)carbonyl]piperidine-4-carboxylic acid
1019363-04-2 95%
100mg
$97.00 2025-03-19

Recommend Articles

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD